ethyl (4R)-4-{[(tert-butoxy)carbonyl]amino}-3-hydroxypentanoate
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Description
Ethyl (4R)-4-{[(tert-butoxy)carbonyl]amino}-3-hydroxypentanoate is a useful research compound. Its molecular formula is C12H23NO5 and its molecular weight is 261.318. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Organic Chemistry Applications
This compound is instrumental in the synthesis of orthogonally protected amino acids, which are pivotal for creating edeine analogs. The synthesis involves the use of differently N-protected diamino acids as substrates, showcasing the compound's utility in generating complex molecules with specific configurations necessary for biological activity (Czajgucki, Sowiński, & Andruszkiewicz, 2003). Additionally, its role in the synthesis of chromogenic amino acids for HIV-protease assays highlights its importance in developing diagnostic tools and therapeutic research (Badalassi, Nguyen, Crotti, & Reymond, 2002).
Biological Studies and Applications
Research into novel anti-juvenile hormone agents has utilized derivatives of this compound to induce precocious metamorphosis in silkworms, revealing its potential in controlling insect growth and development. This application is particularly relevant for pest management and ecological studies (Kuwano, Fujita, Furuta, & Yamada, 2008).
Catalysis and Enzymatic Applications
The compound's involvement in catalytic processes, like the hydrogenation steps leading to precursors for bioactive molecules such as trans-4-methylproline, underscores its versatility in chemical synthesis and the preparation of medically relevant compounds (Nevalainen & Koskinen, 2001).
Properties
IUPAC Name |
ethyl (4R)-3-hydroxy-4-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23NO5/c1-6-17-10(15)7-9(14)8(2)13-11(16)18-12(3,4)5/h8-9,14H,6-7H2,1-5H3,(H,13,16)/t8-,9?/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTSXUUIYWQKWPG-VEDVMXKPSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(C(C)NC(=O)OC(C)(C)C)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)CC([C@@H](C)NC(=O)OC(C)(C)C)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.